Cas no 458-37-7 (Curcumin)

• Product Name: Curcumin
• CAS No: 458-37-7
• MF: C₄₂H₄₀O₁₂
• MW: 736.759813308716
• MDL: MFCD00008365
• CID: 37541
• PubChem ID: 24892408
• Update Time: 2025-07-28

Curcumin Chemical and Physical Properties

Names and Identifiers

• Curcumin
• TURMERIC EXTRACT
• 1,6-Heptadiene-3,5-dione,1,7-bis(4-hydroxy-3-methoxyphenyl)-,(E,E)-
• 5-dione,1,7-bis(4-hydroxy-3-methoxyphenyl)-,(e,e)-6-heptadiene-3
• 5-dione,1,7-bis(4-hydroxy-3-methoxyphenyl)-6-heptadiene-3
• 6-Heptadiene-3,5-dione,1,7-bis(4-hydroxy-3-methoxyphenyl)-,(E,E)-1
• curcuma
• haidr
• Curcumin (Synthetic)
• Curcumin (Natural)
• Curcumin (E 100)
• Curcumin (technical grade)
• CURCUMIN(AS) PrintBack
• CURCUMIN(AS)(REQUEST QUOTE)
• CURCUMIN(P)(Compendial Traceable) PrintBack
• (1E,6E)-1,7-bis(4-hydroxy-3-methoxyphenyl)hepta-1,6-diene-3,5-dione
• (E,E)-1,7-bis(4-Hydroxy-3-methoxyphenyl)-1,6-heptadiene-3,5-dione
• 1,7-DI(4-HYDROXY-3-METHOXYPHENYL)HEPTA-1,6-DIENE-3,5-DIONE
• C.I. 75300
• curouma
• diferuloylmethane
• Diferulylmethane
• gelbwurz
• halad
• Indian Saffron
• kurkumin
• Natural Yellow 3
• souchet
• Turmeric yellow
• (E,E)-1,7-Bis(4-hydroxy-3-methoxyphenyl)-1,6-heptadiene-3,5-dione (Natural)
• Natural Yellow 3 (Natural)
• (E,E)-1,7-Bis(4-hydroxy-3-methoxyphenyl)-1,6-heptadiene-3,5-dione (Synthetic)
• 1,7-Bis(4-hydroxy-3-methoxyphenyl)-1,6-heptadiene-3,5-dione
• C.I. Natural Yellow 3
• Curcumin,AR
• [ "" ]
• Turmeric
• Kacha haldi
• Curcumin I
• Halud
• Haldar
• Merita earth
• Yellow Ginger
• Terra Merita
• Yellow Root
• Safran d'Inde
• Yo-Kin
• Golden seal
• Curcuma oil
• Orange Root
• Oils, curcuma
• Curcumine
• Hydrastis
• Indian turmeric
• Yellow puccoon
• Diferaloylmethane
• Kurkumin [Czech]
• Tumeric yellow
• Tur
• TURMERIC OLEORESIN
• MLS000069631
• CURCUMIN with HPLC [458-37-7]
• Haidr Halud Halad Yo-Kin Haldar Souchet Curcuma CURCUMIN Gelbwurz Curcumin
• E 100
• [458-37-7]
• SMR000058237
• MLS001148449
• ConMedNP.453
• MLSMR
• Curcumin, Natural Yellow 3, Diferuloylmethane

• MDL： MFCD00008365
• Inchi： 1S/2C21H20O6/c2*1-26-20-11-14(5-9-18(20)24)3-7-16(22)13-17(23)8-4-15-6-10-19(25)21(12-15)27-2/h3-12,24-25H,13H2,1-2H3;3-13,22,24-25H,1-2H3/b7-3+,8-4+;7-3+,8-4+,16-13-
• InChI Key： HAJBDUDMCPPUJZ-IQNGCEEESA-N
• SMILES： COC1C(O)=CC=C(/C=C/C(CC(/C=C/C2C=C(OC)C(O)=CC=2)=O)=O)C=1.COC1C(O)=CC=C(/C=C/C(=C/C(/C=C/C2C=C(OC)C(O)=CC=2)=O)/O)C=1
• BRN： 2306965

Computed Properties

• Exact Mass: 368.12600
• Monoisotopic Mass: 368.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 93.1
• XLogP4-AA: 3.2
• Tautomer Count: 51
• Monoisotopic Mass: 368.125988
• Regular Charging: 0
• Topological Polar Surface Area: 93.1
• Complexity: 507
• Isotope Atom Count: 0
• Functional 3D Acceptor Count: 4
• Functional 3D Donor Count: 2
• Functional 3D Anion Count: 1
• Functional 3D ring Count: 2
• Rotatable Bond Count: 8
• RMSD: 1
• CID conformational Count: 82
• Molecular Weight: 368.4

Experimental Properties

• Color/Form: Orange yellow crystalline powder
• Density: 0.794 g/mL at 20 °C
• Melting Point: 182.0 to 188.0 deg-C
• Boiling Point: 593.2°C at 760 mmHg
• Flash Point: Fahrenheit: 57.2 ° f
  Celsius: 14 ° c
  
• Refractive Index: n20/D 1.363
• Solubility: ethanol: 10 mg/mL
• Water Partition Coefficient: Slightly soluble in water (hot)
• Stability/Shelf Life: Stable, but may be light sensitive. Incompatible with strong oxidizing agents.
• PSA: 96.22000
• LogP: 3.85260
• Refractive Index: INDEX OF REFRACTION: 1.5118 @ 20 °C/D; SPECIFIC 0PTICAL ROTATION: +14 DEG 4 MIN; SOL: 1:0.6 IN 90% ETHANOL /ESSENTIAL OIL OF CURCUMA LONGA/
• Merck: 2673
• pka: 8.09(at 25℃)
• Color index: 75300
• λmax: 430nm
• PH: Yellow (7.8) to red-brown (9.2)
• Color/Form: ~0.1 % (w/v) (in ethanol with 2M HCl (99:1 v/v))
• Solubility: It is easily soluble in ethanol, propylene glycol, acetone, glacial acetic acid and alkaline solution. After dissolving in ethanol, it can be diluted with water, but insoluble in cold water and grease. Slightly soluble in ether.
• Vapor Pressure: 3.08X10-12 mm Hg at 25 °C (est)

Curcumin Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• RTECS：MI5230000
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：II
• TSCA：Yes
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Diarylheptanoids Curcuminoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Diarylheptanoids Linear diarylheptanoids Curcuminoids
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on Curcumin

Professional Introduction to Curcumin (CAS No: 458-37-7)

Curcumin, with the chemical name 1,7-bis(4-hydroxy-3-methoxyphenyl)-1,6-heptadiene-3-one, is a naturally occurring compound that has garnered significant attention in the field of pharmaceuticals and nutraceuticals due to its remarkable biological activities. Its chemical structure, characterized by a β-diketone moiety and multiple phenolic hydroxyl groups, contributes to its unique pharmacological properties. This compound is primarily derived from the rhizome of Curcuma longa, a spice commonly known as turmeric, which has been used for centuries in traditional medicine systems.

The molecular formula of Curcumin is C21H20O6, and its CAS number is 458-37-7. This polyphenolic compound exhibits a broad spectrum of biological activities, including anti-inflammatory, antioxidant, anticancer, and antimicrobial effects. The structural features of Curcumin, particularly its aromatic rings and hydroxyl groups, enable it to interact with various biological targets, making it a promising candidate for therapeutic applications.

In recent years, numerous preclinical and clinical studies have highlighted the potential of Curcumin in managing various diseases. One of the most studied areas is its role in modulating inflammatory responses. Chronic inflammation is a key factor in the pathogenesis of many chronic diseases, such as rheumatoid arthritis, cardiovascular disease, and cancer. Studies have demonstrated that Curcumin can inhibit the production of pro-inflammatory cytokines like tumor necrosis factor-alpha (TNF-α), interleukin-1β (IL-1β), and interleukin-6 (IL-6) by modulating nuclear factor kappa B (NF-κB) signaling pathways.

The antioxidant properties of Curcumin are another area of intense research. Reactive oxygen species (ROS) are known to cause oxidative stress, which can damage cellular components and contribute to aging and various diseases. Curcumin has been shown to scavenge free radicals and inhibit enzymes involved in oxidative processes, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). These effects make it a potential therapeutic agent for conditions associated with oxidative stress, including neurodegenerative diseases like Alzheimer's and Parkinson's.

In the realm of oncology, Curcumin has emerged as a promising chemopreventive and chemotherapeutic agent. Preclinical studies have revealed that it can induce apoptosis (programmed cell death) in cancer cells by inhibiting multiple signaling pathways involved in cell survival and proliferation. For instance, it has been shown to downregulate the expression of cyclin D1 and Bcl-xL, which are critical for cancer cell cycle progression and survival. Additionally, Curcumin can inhibit the activity of epidermal growth factor receptor (EGFR) and downstream signaling molecules like Akt and mTOR, which are often overactive in cancer cells.

The bioavailability of Curcumin, however, remains a significant challenge due to its poor solubility in water and rapid metabolism in vivo. This limitation has led to extensive research aimed at enhancing its absorption and efficacy. Various formulations have been developed to improve bioavailability, including curcuminoids with enhanced solubility (e.g., curcumin nanoemulsions), lipid-based carriers (e.g., curcumin-loaded liposomes), and prodrugs designed to improve absorption after oral administration.

The therapeutic potential of Curcumin extends beyond its anti-inflammatory and anticancer effects. Emerging research suggests that it may also play a role in neuroprotection against neurodegenerative disorders. For example, studies have demonstrated that Curcumin can cross the blood-brain barrier more effectively when administered as part of optimized formulations or when combined with other compounds that enhance its penetration. This property makes it a promising candidate for treating conditions like Alzheimer's disease by reducing amyloid-beta plaques and tau protein tangles.

In addition to these applications, Curcumin has shown promise in managing metabolic disorders such as type 2 diabetes mellitus. Research indicates that Curcumin can improve insulin sensitivity by modulating glucose uptake in adipose tissue and skeletal muscle. It may also enhance pancreatic β-cell function by promoting insulin secretion while inhibiting gluconeogenesis in the liver.

The antimicrobial properties of Curcumin have also been explored extensively. Studies have shown that Curcumin can inhibit the growth of various bacteria strains by disrupting their cell membranes and interfering with essential metabolic pathways. This makes it a potential alternative or adjunct therapy for infections caused by multidrug-resistant bacteria.

The safety profile of Curcumin is generally favorable when used at recommended doses; however; long-term high-dose supplementation may lead to gastrointestinal discomfort or other adverse effects. Therefore; careful consideration should be given regarding dosage; duration; an formulation when incorporating Curcumin into therapeutic regimens.

Curcumina future directions for research on Curcumina include further exploration into optimizing its bioavailability through novel formulations; investigating its mechanisms of action across diverse disease models; an evaluating its efficacy i clinical trials involving larger patient populations.